1-(1,1-Dimethylprop-2-enyl)-3-methoxybenzene

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 1-methoxy-3-(2-methylbut-3-en-2-yl)benzene
• InChI: InChI=1S/C12H16O/c1-5-12(2,3)10-7-6-8-11(9-10)13-4/h5-9H,1H2,2-4H3
• InChI Key: CFGYFGCYFBIACL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C1=CC(=CC=C1)OC

Description

1-(1,1-Dimethylprop-2-enyl)-3-methoxybenzene is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium dimsylate was prepared by dissolving hexane washed 60% NaH (4.89 g, 122 mmoles) in mineral oil in 120 mL of DMSO with heating to 60° C. To 40 mL of this solution added methyltriphenylphosphonium bromide (14.5 g, 40.7 mmoles) of as a solid, forming a thick paste. A solution of 2-(3-methoxyphenyl)-2-methylpropanal (5.00 g, 28.1 mmoles) in 6 mL of DMSO was added, and the mixture stirred overnight. The mixture was partitioned between Et2O and water, and the aqueous layer further extracted with Et2O. The combined organic extracts were washed with water and brine, dried over Na2SO4, filtered, and evaporated. Chromatography of the residue over silica gel using DCM as eluent gave 1-(1,1-dimethylprop-2-enyl)-3-methoxybenzene, 4.25 g, as an oil.